3-Quinuclidinyl benzilate
3-Quinuclidinyl benzilate
3-quinuclidinyl benzilate appears as a chemical warfare incapacitating agent. Colorless liquid, odorless to fruity.
A high-affinity muscarinic antagonist commonly used as a tool in animal and tissue studies.
A high-affinity muscarinic antagonist commonly used as a tool in animal and tissue studies.
Brand Name:
Vulcanchem
CAS No.:
6581-06-2
VCID:
VC0005993
InChI:
InChI=1S/C21H23NO3/c23-20(25-19-15-22-13-11-16(19)12-14-22)21(24,17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-10,16,19,24H,11-15H2
SMILES:
C1CN2CCC1C(C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O
Molecular Formula:
C21H23NO3
Molecular Weight:
337.4 g/mol
3-Quinuclidinyl benzilate
CAS No.: 6581-06-2
Cat. No.: VC0005993
Molecular Formula: C21H23NO3
Molecular Weight: 337.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-quinuclidinyl benzilate appears as a chemical warfare incapacitating agent. Colorless liquid, odorless to fruity. A high-affinity muscarinic antagonist commonly used as a tool in animal and tissue studies. |
|---|---|
| CAS No. | 6581-06-2 |
| Molecular Formula | C21H23NO3 |
| Molecular Weight | 337.4 g/mol |
| IUPAC Name | 1-azabicyclo[2.2.2]octan-3-yl 2-hydroxy-2,2-diphenylacetate |
| Standard InChI | InChI=1S/C21H23NO3/c23-20(25-19-15-22-13-11-16(19)12-14-22)21(24,17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-10,16,19,24H,11-15H2 |
| Standard InChI Key | HGMITUYOCPPQLE-UHFFFAOYSA-N |
| Isomeric SMILES | C1CN2CCC1[C@H](C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O |
| SMILES | C1CN2CCC1C(C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O |
| Canonical SMILES | C1CN2CCC1C(C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O |
| Colorform | Crystalline solid Vapors colorless |
| Melting Point | 164 °C |
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